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Compound of Interest

Compound Name: NCT-506

Cat. No.: B11930660 Get Quote

This document provides essential safety and logistical information for the proper disposal of

NCT-506, a potent, research-grade inhibitor of aldehyde dehydrogenase 1A1 (ALDH1A1).

Given that NCT-506 is intended for research use only and a specific Safety Data Sheet (SDS)

with disposal protocols is not publicly available, this guidance is synthesized from general best

practices for hazardous and cytotoxic laboratory waste. Adherence to these procedures is

critical for ensuring personnel safety and environmental protection.

Immediate Action Required: Always consult with your institution's Environmental Health and

Safety (EHS) department before disposing of any chemical waste. Local and federal

regulations may vary and take precedence over the general guidelines provided herein.

I. Understanding the Hazard Profile of NCT-506
While a comprehensive toxicity profile for NCT-506 is not fully established, its classification and

use suggest it should be handled as a hazardous and potentially cytotoxic compound. It is a

quinoline-based chemical, a class that includes compounds with potential irritant, toxic, and

carcinogenic properties.[1][2][3] Its function as an enzyme inhibitor in cancer cell studies

implies biological activity that necessitates careful handling to prevent exposure. All materials

that come into contact with NCT-506 should be considered contaminated and disposed of as

hazardous waste.[4]

II. NCT-506 Chemical and Physical Properties
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The following table summarizes the known quantitative data for NCT-506. This information is

crucial for handling and for EHS personnel to classify the waste stream correctly.

Property Value Source

CAS Number 2231098-99-8 GlpBio

Molecular Formula C₂₅H₂₃FN₄O₃S GlpBio

Molecular Weight 478.54 g/mol GlpBio

Solubility
DMSO: 33.33 mg/mL (69.65

mM)
GlpBio

Storage Temperature -20°C GlpBio

III. Step-by-Step Disposal Protocol for NCT-506
Waste
The following protocol outlines the essential steps for the safe segregation, containment, and

disposal of NCT-506 and associated contaminated materials.

1. Personal Protective Equipment (PPE):

Before handling NCT-506 in any form (solid, solution, or waste), don appropriate PPE,

including:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles and a face shield

A lab coat

Closed-toe shoes

All handling of solid NCT-506 or its solutions should occur within a certified chemical fume

hood.

2. Waste Segregation:
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Do Not Mix Wastes: It is a critical safety rule to never combine different chemical wastes.[5]

[6] Mixing NCT-506 waste with other chemicals could trigger dangerous reactions.

Dedicated Waste Streams: Establish separate, clearly labeled waste containers for each

type of NCT-506 waste:

Solid Waste: Unused or expired NCT-506 powder, contaminated weighing papers, and

disposable labware (e.g., pipette tips, microfuge tubes).

Liquid Waste: Unused NCT-506 solutions (e.g., in DMSO), and contaminated solvents.

Sharps Waste: Needles, syringes, or glass slides contaminated with NCT-506.

Contaminated PPE: Gloves, bench paper, and other disposable protective gear.

3. Waste Containment and Labeling:

Container Selection:

Use leak-proof, puncture-resistant containers appropriate for the waste type.[6][7] For

liquid waste, ensure the container material is compatible with the solvent used (e.g., a

polyethylene container for DMSO solutions).

Sharps must be placed in a designated, puncture-proof sharps container.[7]

Labeling:

Immediately label every waste container as soon as the first item is added.[5][8]

The label must include:

The full chemical name: "NCT-506" (do not use abbreviations).[5]

The words "Hazardous Waste".[8]

A description of the contents (e.g., "Solid NCT-506 Waste," "NCT-506 in DMSO").

The primary hazard(s): "Toxic," "Potentially Cytotoxic."
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The date accumulation started.

Container Management:

Keep waste containers securely closed at all times, except when adding waste.[6][9]

Do not overfill containers; a good practice is to fill them to no more than 75-80% capacity.

[4]

4. Storage of Waste:

Store sealed waste containers in a designated and properly signed satellite accumulation

area within the laboratory.[9][10]

Ensure the storage area is away from general lab traffic and incompatible materials.

5. Final Disposal:

Do Not Use Drain or Trash Disposal: Hazardous chemical waste like NCT-506 must never be

poured down the drain or thrown in the regular trash.[9][11]

Contact EHS for Pickup: Follow your institution's specific procedures to schedule a

hazardous waste pickup with the EHS department.[9]

Incineration: The recommended final disposal method for cytotoxic and potent research

compounds is high-temperature incineration by a licensed hazardous waste disposal facility.

[12][13][14] Your EHS office will manage this process.

IV. Experimental Workflow and Disposal Pathway
The following diagrams illustrate the logical flow for handling and disposing of NCT-506 waste

in a laboratory setting.
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Caption: Workflow for the segregation and disposal of NCT-506 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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